Cas no 2137065-85-9 ((1R)-2-methoxy-1-[1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]ethan-1-ol)

• Product Name: (1R)-2-methoxy-1-[1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]ethan-1-ol
• CAS No: 2137065-85-9
• MF: C₈H₁₅N₃O₂
• MW: 185.223601579666
• CID: 6540769
• PubChem ID: 165459266
• Update Time: 2025-07-21

(1R)-2-methoxy-1-[1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-methoxy-1-[1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]ethan-1-ol
• 2137065-85-9
• EN300-744422

• Inchi： 1S/C8H15N3O2/c1-6(2)11-7(4-9-10-11)8(12)5-13-3/h4,6,8,12H,5H2,1-3H3/t8-/m0/s1
• InChI Key： KMASLFSZXIICDI-QMMMGPOBSA-N
• SMILES： O[C@@H](COC)C1=CN=NN1C(C)C

Computed Properties

• Exact Mass: 185.116426730g/mol
• Monoisotopic Mass: 185.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 60.2Ų

Additional information on (1R)-2-methoxy-1-[1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]ethan-1-ol

Compound Introduction: (1R)-2-methoxy-1-[1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]ethan-1-ol (CAS No. 2137065-85-9)

Compound (1R)-2-methoxy-1-[1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]ethan-1-ol, identified by its CAS number 2137065-85-9, is a structurally complex organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of heterocyclic derivatives characterized by the presence of a triazole moiety linked to an alcohol functional group, making it a potential candidate for further exploration in medicinal chemistry. The stereochemical configuration at the (1R) position adds an additional layer of interest, as chirality often plays a crucial role in the biological activity and pharmacokinetic properties of molecules.

The molecular framework of this compound consists of a methoxy-substituted ethyl group connected to a triazole ring, which is further substituted with a propyl group at the 1-position. This particular arrangement of functional groups suggests that the molecule may exhibit diverse interactions with biological targets, including enzymes and receptors. The presence of both hydrophobic and hydrophilic regions in its structure could influence its solubility, permeability, and overall bioavailability, making it an intriguing subject for computational modeling and experimental validation.

In recent years, there has been growing interest in the development of novel scaffolds based on triazole derivatives due to their broad spectrum of biological activities. Triazoles are known for their stability and versatility in forming hydrogen bonds, which can be exploited to enhance binding affinity and selectivity. Specifically, the propan-2-yl substituent in this compound may contribute to its interaction with specific binding pockets in target proteins, while the alcohol moiety provides a site for further derivatization or modification to fine-tune pharmacological properties.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-based drug design, leveraging advanced computational techniques such as molecular docking and virtual screening. The structural features of (1R)-2-methoxy-1-[1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]ethan-1-ol make it a promising candidate for such studies. By integrating experimental data with computational predictions, researchers can gain insights into its potential mechanisms of action and optimize its properties for therapeutic applications.

One particularly noteworthy aspect of this compound is its potential relevance in the development of antimicrobial agents. The triazole core is well-documented for its activity against various microbial pathogens, including fungi and certain bacteria. The additional substitution patterns present in this molecule may enhance or modulate these antimicrobial effects, offering a novel approach to combat drug-resistant infections. Furthermore, the stereochemistry at the chiral center could influence susceptibility to metabolic degradation or enzymatic pathways, impacting its overall efficacy and duration of action.

Another area where this compound shows promise is in the field of neuropharmacology. The combination of an alcohol functional group and a triazole ring suggests potential interactions with central nervous system (CNS) targets. Recent studies have highlighted the role of triazole derivatives in modulating neurotransmitter systems involved in pain perception, cognition, and mood regulation. The unique structural motif of (1R)-2-methoxy-1-[1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]ethan-1-ol could provide a scaffold for developing new therapeutic agents targeting neurological disorders.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic strategies may include nucleophilic substitution reactions at the triazole ring followed by functional group transformations to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient production processes for complex molecules like this one, facilitating their incorporation into drug discovery programs.

In conclusion,(1R)-2-methoxy-1-[1-(propan-2-y l)-1H - 1 , 2 , 3 - tri azol - 5 - yl] eth an - 1 - ol ( CAS No . 2137065 - 85 - 9 ) represents an exciting opportunity for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable candidate for developing novel therapeutic agents across multiple disease areas. Continued investigation into its chemical properties and pharmacological effects will be essential to unlock its full potential as a drug candidate.